3-(2-chlorobenzyl)-6-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-6-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C18H12ClN7O2S/c19-12-5-2-1-4-11(12)8-26-17-15(22-24-26)18(27)25(10-20-17)9-14-21-16(23-28-14)13-6-3-7-29-13/h1-7,10H,8-9H2
• InChI Key: FSOHMDZQCICDFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=CS5)N=N2)Cl
• Molecular Formula: C18H12ClN7O2S
• Molecular Weight: 425.9 g/mol
• CAS No.: 1207014-10-5

Description

3-(2-chlorobenzyl)-6-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C18H12ClN7O2S and its molecular weight is 425.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Facile Synthesis of Novel Fused Derivatives

A study by Nagaraju et al. (2013) details the synthesis of novel derivatives similar to the compound , focusing on [1,2,4]triazolo[3,4-b][1,3,4]thiadiazol derivatives. These compounds were synthesized from 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile through a multi-step reaction sequence, highlighting a potential route for synthesizing related compounds. The structures of these compounds were confirmed using various spectroscopic methods, emphasizing their potential for further biological and chemical applications (Nagaraju et al., 2013).

Tuberculostatic Activity of Structural Analogs

Titova et al. (2019) synthesized structural analogs of a promising antituberculous agent, focusing on derivatives that include the [1,2,4]triazolo[1,5-a]pyrimidine ring, similar to the compound of interest. The study conducted three-component condensations to evaluate the tuberculostatic activity, thereby providing insight into the biological applications of these compounds and their structure-activity relationships (Titova et al., 2019).

Antimicrobial Evaluation of Novel Compounds

Gomha et al. (2018) explored the synthesis of novel [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones, starting from 1,3-Di(thiophen-2-yl)prop-2-en-1-one. This study provides a foundation for understanding the antimicrobial potential of such compounds, with some derivatives showing mild activities. The structural elucidation was supported by spectral data and density functional calculations, offering a comprehensive view of the compound's characteristics and its implications for antimicrobial applications (Gomha et al., 2018).